Cas no 501646-90-8 (3-(Methylcarbamoyl)aminobenzoic Acid)

• Product Name: 3-(Methylcarbamoyl)aminobenzoic Acid
• CAS No: 501646-90-8
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD14595057
• CID: 1023060
• PubChem ID: 306845
• Update Time: 2025-04-20

3-(Methylcarbamoyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(methylamino)carbonyl]amino]- (9CI)
• NSC-204538
• NSC204538
• 501646-90-8
• AM806066
• SCHEMBL14289823
• 3-(3-Methylureido)benzoicacid
• EN300-399281
• 3-(3-Methylureido)benzoic acid
• 3-(methylcarbamoylamino)benzoic acid
• CS-0039117
• AKOS010441426
• BVA64690
• 3-[(METHYLCARBAMOYL)AMINO]BENZOIC ACID
• Z763651538
• MFCD14595057
• BS-41763
• 3-(Methylcarbamoyl)aminobenzoic Acid

• MDL： MFCD14595057
• Inchi： 1S/C9H10N2O3/c1-10-9(14)11-7-4-2-3-6(5-7)8(12)13/h2-5H,1H3,(H,12,13)(H2,10,11,14)
• InChI Key： OZMAIYZLSWWAGU-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)NC(NC)=O)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas